N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(2-methylphenyl)methylidene]amino] 2-(4-phenylphenyl)acetate
• InChI: InChI=1S/C22H20N2O2/c1-16-7-5-6-10-20(16)22(23)24-26-21(25)15-17-11-13-19(14-12-17)18-8-3-2-4-9-18/h2-14H,15H2,1H3,(H2,23,24)
• InChI Key: VMLGAGLUAAQPLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=NOC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3)N
• Isomeric SMILES: CC1=CC=CC=C1/C(=N/OC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3)/N
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide, also known as BAMI, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BAMI is a carboximidamide derivative that has been synthesized using various methods, and has shown promising results in pre-clinical studies.

Mechanism of Action

N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide exerts its anti-cancer effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDACs play a critical role in cancer development and progression by altering the expression of genes involved in cell growth and survival. N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide inhibits HDAC activity, leading to the re-expression of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and the inhibition of angiogenesis, or the formation of new blood vessels. N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has also been found to increase the expression of pro-apoptotic proteins and decrease the expression of anti-apoptotic proteins in cancer cells.

Advantages and Limitations for Lab Experiments

N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has several advantages for use in lab experiments, including its high purity and yield, as well as its well-established synthesis methods. N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide is also highly selective for HDAC inhibition, which reduces the risk of off-target effects. However, N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has limitations in its solubility and stability, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide research, including the development of more potent and selective HDAC inhibitors, the investigation of N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide's effects on cancer stem cells, and the evaluation of N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide in combination with other anti-cancer therapies. Additionally, N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide's potential therapeutic applications in other diseases, such as neurodegenerative disorders and inflammatory diseases, warrant further investigation.

Synthesis Methods

N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide can be synthesized using several methods, including the reaction of 4-biphenylylacetic acid with 2-methylbenzenecarboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide. Another method involves the reaction of 4-biphenylylacetic acid with 2-methylbenzenecarboxylic acid, followed by the addition of thionyl chloride and N-methylimidazole. Both methods yield N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide with high purity and yield.

Scientific Research Applications

N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and pancreatic cancer cells. N'-[(4-biphenylylacetyl)oxy]-2-methylbenzenecarboximidamide has also been found to induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unharmed.